2-amino-6-methyl-4-(4-nitrophenyl)nicotinonitrile

• IUPAC Name: 2-amino-6-methyl-4-(4-nitrophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N4O2/c1-8-6-11(12(7-14)13(15)16-8)9-2-4-10(5-3-9)17(18)19/h2-6H,1H3,(H2,15,16)
• InChI Key: CUYVTNXUSWDOKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)N)C#N)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol

Description

Nicotinonitriles represent a significant class of organic compounds that have been extensively studied for their diverse chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The focus here is on compounds related to the structure of "2-amino-6-methyl-4-(4-nitrophenyl)nicotinonitrile," emphasizing the synthesis methods, molecular structures, chemical and physical properties, and chemical reactivity.

Synthesis Analysis

The synthesis of nicotinonitrile derivatives often involves multi-component reactions, allowing for the efficient construction of complex molecules from simpler precursors. For instance, Amberlyst-15 catalyzed sonochemical synthesis has been employed for the preparation of 2-amino-4,6-disubstituted nicotinonitrile derivatives, showcasing the versatility and efficiency of these methods in synthesizing nicotinonitrile frameworks (Challa et al., 2021).

Molecular Structure Analysis

The molecular structure of nicotinonitrile derivatives is characterized by X-ray crystallography, revealing insights into their three-dimensional arrangements and interactions. For example, studies have elucidated the structure of various nicotinonitrile compounds, highlighting the dihedral angles, hydrogen bonding patterns, and crystal packing features that define their structural integrity and stability (Fun et al., 2010).

Chemical Reactions and Properties

Nicotinonitriles undergo various chemical reactions, including cyclization and cross-dehydrogenative coupling, to form a range of structurally diverse and functionally rich compounds. These reactions not only extend the utility of nicotinonitriles in organic synthesis but also contribute to the discovery of new materials and bioactive molecules (Alagiri & Prabhu, 2012).

Safety and Hazards

There is limited information available on the safety and hazards of “2-amino-6-methyl-4-(4-nitrophenyl)nicotinonitrile”. Sigma-Aldrich sells similar compounds as-is and makes no representation or warranty whatsoever with respect to these products.